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Compound of Interest

Compound Name: Citro-soda

CAS No.: 76095-53-9

Cat. No.: B1218608

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling of all chemical substances is paramount to ensure personal safety and

maintain the integrity of experimental work. While Citro-Soda is a commercially available

effervescent product, its constituent ingredients—sodium bicarbonate, citric acid, tartaric acid,

and sodium citrate—necessitate adherence to standard laboratory safety protocols. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, offering procedural, step-by-step guidance.

Personal Protective Equipment (PPE)
When handling Citro-Soda granules or its constituent components in a laboratory setting,

appropriate personal protective equipment should be worn to prevent exposure. The primary

hazards are eye, skin, and respiratory irritation from the powder.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Citro-Soda
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Body Part Protection Specification

Eyes/Face Safety Glasses & Face Shield

Safety glasses with side

shields are mandatory. A face

shield should be worn when

there is a risk of splashing.[1]

[2][3]

Hands Chemical Resistant Gloves

Nitrile or chloroprene gloves

are recommended.[2] Always

inspect gloves for integrity

before use.

Respiratory Dust Mask or Respirator

A NIOSH-approved dust mask

or respirator should be worn to

prevent inhalation of dust,

especially in poorly ventilated

areas or when handling large

quantities.[1][3][4]

Body Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.[1][3]

Health Hazards
Understanding the potential health hazards associated with the primary components of Citro-
Soda is crucial for safe handling.

Table 2: Summary of Health Hazards for Citro-Soda Ingredients
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Ingredient Oral Toxicity Skin Irritation Eye Irritation
Inhalation
Hazard

Sodium

Bicarbonate

Harmful if large

amounts are

ingested.[3]

Can cause mild

irritation with

prolonged

contact.[3]

Can cause mild

to moderate

irritation.[3]

Dust can irritate

the respiratory

tract.[3]

Citric Acid

May cause

gastrointestinal

tract irritation.[5]

Causes skin

irritation.[5]

Causes serious

eye irritation.[6]

[7][8]

May cause

respiratory

irritation.[5]

Tartaric Acid

Ingestion of large

amounts can

cause digestive

tract irritation.[1]

Can cause skin

irritation.[1]

Can cause

serious eye

damage.[1]

Dust can irritate

the respiratory

tract.[1]

Experimental Protocols: Handling and Preparation
of Solutions
Adherence to the following procedural steps will ensure the safe handling of Citro-Soda and

the preparation of its solutions in a laboratory environment.

1. Preparation of Work Area:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[2]

Line the work surface with absorbent, disposable bench paper.[2]

Ensure an eyewash station and safety shower are readily accessible.[9]

2. Weighing the Substance:

Don all required PPE as outlined in Table 1.

Carefully weigh the desired amount of Citro-Soda granules using an analytical balance.

Minimize the generation of dust during transfer.[1]
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3. Dissolution:

Add the weighed granules to a suitable container (e.g., beaker, volumetric flask).

Slowly add the desired solvent (typically deionized water) to the container. Be aware that

effervescence will occur as carbon dioxide is released.[10]

Do not seal the container during effervescence to avoid pressure buildup.

Once the effervescence has ceased, the solution can be further diluted or used as required.

Disposal Plan
Proper disposal of unused Citro-Soda and any contaminated materials is essential to prevent

environmental contamination and adhere to regulations.

1. Waste Segregation:

Unused or waste Citro-Soda granules should be collected in a designated, labeled waste

container.

Contaminated materials such as gloves, absorbent paper, and weighing boats should be

disposed of as solid chemical waste.[2]

2. Aqueous Waste:

For solutions of Citro-Soda, neutralization may be required before disposal down the

sanitary sewer, depending on local regulations.

The pH of the solution should be adjusted to a neutral range (typically between 6 and 9) by

adding a suitable acid or base.

Always check with your institution's Environmental Health and Safety (EHS) office for

specific disposal guidelines.[11]

3. Solid Waste:

Contaminated solid waste should be placed in a designated hazardous waste container.
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Ensure the container is properly sealed and labeled with the contents.

Arrange for pickup and disposal by the institution's EHS department.[11]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical flow of handling Citro-Soda in a laboratory setting,

from preparation to disposal, emphasizing the integration of safety measures at each step.
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Workflow for Handling Citro-Soda

Preparation
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Caption: Workflow for the safe handling and disposal of Citro-Soda.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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